Corrigen

• CAS RN: 559-83-1
• Molecular Formula: C32H48O9
• Molecular Weight: 576.7 g/mol
• IUPAC Name: [(3S,5R,8R,9S,10S,13R,14S,16S,17R)-14-hydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
• InChI: InChI=1S/C32H48O9/c1-17-29(35)24(37-5)14-27(39-17)41-21-8-10-30(3)20(13-21)6-7-23-22(30)9-11-31(4)28(19-12-26(34)38-16-19)25(40-18(2)33)15-32(23,31)36/h12,17,20-25,27-29,35-36H,6-11,13-16H2,1-5H3/t17?,20-,21+,22+,23-,24?,25+,27?,28+,29?,30+,31-,32+/m1/s1
• InChI Key: JLPDBLFIVFSOCC-UJQZKUKMSA-N
• Isomeric SMILES: CC1C(C(CC(O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(C[C@@H]([C@@H]5C6=CC(=O)OC6)OC(=O)C)O)C)C)OC)O
• SMILES: CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CC(C5C6=CC(=O)OC6)OC(=O)C)O)C)C)OC)O
• Color/Form: Crystals from ethanol; Crystals from dilute methanol
• melting_point: 250 °C
• Other CAS RN: 465-16-7
• Pictograms: Acute Toxic; Health Hazard
• solubility: In water, 1.557 mg/L at 25 °C (est); Practically insoluble in water; Soluble in alcohol, chloroform
• vapor_pressure: 3.61X10-19 mm Hg at 25 °C (est)

Description

Corrigen is a natural product found in Plumeria, Nerium oleander, and other organisms with data available.

Scientific Research Applications

• Environmental Performance of Wood and Alternative Building Products : The Consortium for Research on Renewable Industrial Materials (CORRIM) conducted research assessing the environmental performance of wood and alternative building products across their life-cycles (Bowyer et al., 2001).

• Corrigenda and Errata in Scientific Publications : Several papers listed are corrigenda, which are corrections to earlier published scientific papers. This highlights the importance of accuracy and ongoing review in scientific research. Examples include corrections in studies about large carnivore attacks (Penteriani et al., 2017), a study on hypoxia-inducible non-symbiotic hemoglobin (Seregélyes et al., 2000), and various others.

• Technological Advances in Genetics and Medicine : A paper on the development of a computer package for constructing genetic linkage maps (Lander et al., 2009) and another on identifying drug-gene interactions using large electronic medical record data sets (Malki et al., 2021) indicate progress in these fields.

• Advancements in Neuroscience and Imaging Techniques : Studies on the high-speed in vivo calcium imaging for neuronal network activity (Grewe et al., 2010) and lateralization of resting state networks (Agcaoglu et al., 2017) show innovative methods in understanding brain function.

• Microbial Interactions and Ecosystem Dynamics : The paper on microbial interactions in various ecosystems, including the human microbiome, underlines the complexity and importance of microbial communities in different environments (Faust & Raes, 2012).